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Compound of Interest

Compound Name: Flagelin 22 TFA

Cat. No.: B15565628

Get Quote

This guide is designed for researchers, scientists, and drug development professionals to

troubleshoot experiments where the flg22 elicitor is not producing the expected response in

tomato (Solanum lycopersicum).

Frequently Asked Questions (FAQs)
Q1: My flg22 treatment is not inducing any visible response or downstream signaling. What are

the primary reasons this might be happening?

A1: There are several potential reasons for a lack of response to flg22 in tomato. These can be

broadly categorized into four main areas:

Tomato Genotype: Not all tomato cultivars are responsive to flg22. This is due to natural

variations in the FLS2 (Flagellin Sensing 2) receptor, which is responsible for perceiving

flg22. Some cultivars may have a non-functional or absent FLS2 receptor. For instance, a 7-

bp deletion in the Fls2.1 gene has been shown to completely abolish flg22 recognition in

tomato leaves.[1]

flg22 Peptide Quality and Preparation: The quality, concentration, and handling of the flg22

peptide are critical. Contamination, improper storage, or incorrect preparation can lead to a
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loss of bioactivity.

Experimental Conditions: The age and health of the tomato plants, as well as environmental

factors such as light and time of day, can significantly influence the plant's ability to respond

to elicitors.[2][3][4]

Assay-Specific Issues: The methods used to measure the response (e.g., ROS burst, MAPK

activation, gene expression) may not be optimized for tomato or could have technical issues.

Q2: How do I know if the tomato cultivar I am using is responsive to flg22?

A2: It is crucial to use a tomato cultivar known to be responsive to flg22. Significant variation in

MAMP responsiveness has been observed among different tomato lines, including heirloom

varieties.[5] If you are unsure about your cultivar, it is recommended to include a positive

control line, such as 'Rio Grande' or 'Ailsa Craig', which are known to respond to flg22.[1][5][6]

Conversely, some lines have been specifically engineered to be insensitive to flg22 (e.g.,

CRISPR/Cas9 ∆Fls2 mutants) and can serve as negative controls.[1][6]

Q3: My positive control elicitor (e.g., chitin) is also not working. What does this suggest?

A3: If a different elicitor that signals through a separate receptor (like chitin, which is perceived

by the CERK1 receptor) is also failing to induce a response, it is likely that the issue lies with a

more general aspect of your experimental setup. This could include:

Plant Health: Stressed or unhealthy plants may have a compromised immune system.

Assay Components: A problem with a common reagent in your assay (e.g., luminol for ROS

burst, or a component of your protein extraction buffer) could be the culprit.

Equipment Malfunction: Ensure that your measurement equipment (e.g., luminometer, qPCR

machine) is functioning correctly.

Q4: Can the time of day affect my experiment?

A4: Yes, the time of day and light conditions can significantly impact the flg22-induced defense

response in tomato.[2][3][4] For example, flg22-induced ethylene production and downstream

defense gene expression have been shown to be more pronounced during the day (light
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period) and inhibited at night (dark period).[2][3][4] For consistency, it is best to perform

experiments at the same time of day.

Troubleshooting Guides
Guide 1: Issues with the flg22 Peptide

Symptom Possible Cause Troubleshooting Step

No response in a known

responsive tomato cultivar.

Peptide Degradation: Improper

storage or handling.

Store lyophilized peptide at

-20°C or below.[7] Reconstitute

in sterile water or a

recommended buffer, aliquot,

and store at -20°C to avoid

repeated freeze-thaw cycles.

Incorrect Concentration: Error

in calculation or dilution.

Double-check all calculations

for preparing your working

solution. A typical

concentration for inducing a

strong response in tomato is

100 nM to 1 µM.[8][9]

Peptide Contamination: The

peptide preparation may be

contaminated with inhibitors or

may be of low purity.[10]

Purchase high-purity (ideally

>95%) flg22 from a reputable

supplier. If in doubt, test a new

batch of the peptide.

TFA Salt Interference:

Trifluoroacetic acid (TFA), a

remnant from peptide

synthesis, can sometimes

interfere with sensitive cellular

assays.[11]

While generally not an issue

for standard assays, if you

suspect interference, consider

purchasing a TFA-removed

version of the peptide.[11]

Guide 2: Plant-Related Problems
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Symptom Possible Cause Troubleshooting Step

No response or highly variable

responses.

Unresponsive Cultivar: The

tomato variety lacks a

functional FLS2 receptor.[1]

Test a known responsive

cultivar like 'Rio Grande' or

'Ailsa Craig' in parallel.[1][5][6]

Plant Age/Health: Very young

or old plants, or plants under

abiotic stress (drought, nutrient

deficiency, etc.), may have

altered immune responses.

Use healthy, well-watered

tomato plants, typically

between 4-6 weeks old, for

your experiments. Ensure

consistent growth conditions.

Inconsistent Application:

Uneven infiltration or

application of the flg22

solution.

When using syringe infiltration,

ensure the solution spreads

evenly throughout the leaf

panel without causing

excessive damage. Practice

the technique to ensure

consistency.

Guide 3: Assay-Specific Troubleshooting
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Symptom Possible Cause Troubleshooting Step

ROS Burst Assay: No signal or

weak signal.

Sub-optimal Reagents:

Luminol or horseradish

peroxidase (HRP) may be

degraded.

Prepare fresh luminol and HRP

solutions for each experiment.

Insufficient Equilibration: Leaf

discs need time to recover

from the stress of being cut.

Allow leaf discs to float in

sterile water for at least 2

hours (or overnight) in the dark

before starting the assay.

MAPK Activation Assay: No

phosphorylated MAPK bands.

Timing Issue: MAPK activation

is transient, typically peaking

between 5 and 15 minutes

after elicitation.

Perform a time-course

experiment (e.g., 0, 5, 10, 15,

30 minutes) to identify the

peak activation time in your

system.

Inefficient Protein Extraction:

Poor quality protein extracts or

degradation of phosphorylated

proteins.

Use a protein extraction buffer

containing phosphatase

inhibitors. Keep samples on

ice throughout the extraction

process.

Gene Expression (RT-qPCR):

No induction of defense genes.

Inappropriate Target Genes:

The genes you are probing

may not be strongly induced

by flg22 in tomato.

Use established flg22-

inducible marker genes for

tomato, such as SlPR1,

SlERF1, or SlDEF1.[3]

Timing Issue: Gene expression

follows a specific temporal

pattern.

Collect samples at different

time points after flg22

treatment (e.g., 1, 3, 6, 24

hours) to capture the peak of

transcription for your genes of

interest.

Experimental Protocols
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Protocol 1: flg22-Induced ROS Burst Assay in Tomato
Leaf Discs
This protocol is adapted from standard methods for measuring PAMP-triggered ROS

production.[12]

Materials:

Tomato plants (4-6 weeks old)

flg22 peptide (1 mM stock in sterile water)

Luminol (100 mM stock in DMSO)

Horseradish Peroxidase (HRP) (10 mg/mL stock in sterile water)

Sterile water

96-well white opaque microplate

Luminometer

Procedure:

Leaf Disc Preparation: Using a cork borer, excise leaf discs (4 mm diameter) from the

youngest fully expanded leaves. Avoid the midvein.

Equilibration: Float the leaf discs, abaxial side up, in a petri dish containing sterile water.

Incubate overnight in the dark at room temperature to allow the wounding response to

subside.

Assay Preparation: The next day, transfer one leaf disc into each well of a 96-well white

opaque plate containing 100 µL of sterile water.

Assay Solution: Prepare the assay solution containing luminol (final concentration 200 µM)

and HRP (final concentration 20 µg/mL) in sterile water.
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Elicitation: Prepare the flg22 treatment solution by diluting the stock to twice the final desired

concentration (e.g., 200 nM for a final concentration of 100 nM).

Measurement: Add 100 µL of the assay solution to each well. Immediately place the plate in

a luminometer and measure the background luminescence for 5-10 minutes.

Triggering the Response: Add 100 µL of the 2x flg22 solution (or water as a negative control)

to the appropriate wells.

Data Acquisition: Immediately begin measuring luminescence every 1-2 minutes for a total of

60-90 minutes.

Protocol 2: MAPK Activation Assay by Western Blot
This protocol is for detecting the phosphorylation of MAPKs (e.g., SlMPK1, SlMPK3) in

response to flg22.[8]

Materials:

Tomato seedlings or leaf tissue

flg22 peptide

Liquid nitrogen

Protein extraction buffer (e.g., 50 mM HEPES pH 7.5, 50 mM NaCl, 10 mM EDTA, 0.2%

Triton X-100, protease and phosphatase inhibitor cocktails)

Anti-phospho-p44/42 MAPK (Erk1/2) antibody

Secondary antibody (e.g., anti-rabbit HRP-linked)

Chemiluminescence substrate

Procedure:

Treatment: Infiltrate tomato leaves with 100 nM flg22 or a mock solution (water).
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Sample Collection: At various time points (e.g., 0, 5, 10, 15, 30 minutes), excise the treated

tissue and immediately freeze it in liquid nitrogen.

Protein Extraction: Grind the frozen tissue to a fine powder. Add 2 mL of ice-cold extraction

buffer per gram of tissue. Vortex and incubate on ice for 15 minutes.

Clarification: Centrifuge at 12,000 x g for 15 minutes at 4°C. Transfer the supernatant to a

new tube.

Quantification: Determine the protein concentration using a Bradford or BCA assay.

SDS-PAGE and Western Blot:

Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

Separate the proteins by electrophoresis.

Transfer the proteins to a PVDF or nitrocellulose membrane.

Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

Incubate with the primary antibody (anti-phospho-p44/42 MAPK) overnight at 4°C.

Wash the membrane and incubate with the secondary antibody for 1 hour at room

temperature.

Wash again and detect the signal using a chemiluminescence substrate and an imaging

system.

Quantitative Data Summary
The following tables provide expected quantitative ranges for flg22-induced responses in

responsive tomato cultivars. Note that absolute values can vary significantly between

experiments and laboratories.

Table 1: Expected ROS Burst Magnitude
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Elicitor Concentration
Peak Response
Time

Typical Peak
Intensity (Relative
Light Units - RLU)

flg22 100 nM - 1 µM 10 - 20 minutes 10,000 - 100,000+

Water (Control) N/A N/A < 1,000

Table 2: Expected Defense Gene Induction (RT-qPCR)

Gene Marker Peak Expression Time
Expected Fold Change (vs.
Mock)

SlPR1 6 - 24 hours 10 - 100 fold

SlERF1 1 - 3 hours 5 - 50 fold

SlDEF1 3 - 6 hours 5 - 30 fold
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Click to download full resolution via product page

Caption: Simplified flg22-FLS2 signaling cascade in tomato.
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Caption: Logical workflow for troubleshooting flg22 experiments.
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Logical Relationship of Potential Issues
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Caption: Key factors contributing to a lack of flg22 response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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